Cas no 2228746-93-6 (2-hydroxy-2-1-(2-methoxy-5-methylphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2-methoxy-5-methylphenyl)cyclopropylacetic acid
• CAS No: 2228746-93-6
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 5923086
• PubChem ID: 165967526
• Update Time: 2025-06-13

2-hydroxy-2-1-(2-methoxy-5-methylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2-methoxy-5-methylphenyl)cyclopropylacetic acid
• 2228746-93-6
• EN300-1801265
• 2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid

• Inchi： 1S/C13H16O4/c1-8-3-4-10(17-2)9(7-8)13(5-6-13)11(14)12(15)16/h3-4,7,11,14H,5-6H2,1-2H3,(H,15,16)
• InChI Key： UUYWABDNTJRBHH-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C=C(C)C=CC=2OC)CC1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-2-1-(2-methoxy-5-methylphenyl)cyclopropylacetic acid

Comprehensive Overview of 2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid (CAS No. 2228746-93-6)

2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid (CAS No. 2228746-93-6) is a specialized organic compound with a unique cyclopropyl-acetic acid backbone. This molecule has garnered significant attention in pharmaceutical and agrochemical research due to its structural complexity and potential bioactive properties. The presence of both hydroxy and methoxy functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its applications for designing novel drug candidates, especially in the fields of anti-inflammatory and antimicrobial agents.

The compound's cyclopropyl ring is a critical feature, as it introduces steric constraints that can influence binding affinity in biological systems. Recent studies highlight its role in modulating enzyme activity, particularly in pathways related to oxidative stress. With the growing demand for sustainable chemistry and green synthesis, 2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid is being explored as a building block for eco-friendly catalysts. Its stability under mild conditions aligns with the industry's shift toward reducing hazardous solvents.

In the context of drug discovery, this compound is often compared to similar cyclopropane derivatives, which are known for their metabolic stability. A frequently asked question in academic forums is: "How does the 2-methoxy-5-methylphenyl substituent affect the compound's bioavailability?" Preliminary data suggest that the substituent improves lipophilicity, potentially enhancing membrane permeability—a key factor in oral drug development. This aligns with the broader trend of optimizing small-molecule therapeutics for improved pharmacokinetics.

From an industrial perspective, CAS No. 2228746-93-6 is also relevant to material science. Its rigid structure makes it a candidate for designing polymers with high thermal resistance. Innovations in high-performance materials often leverage such compounds to achieve tailored mechanical properties. Additionally, its synthesis routes are being refined to comply with cost-effective production standards, addressing a common pain point in scaling up fine chemicals.

Environmental considerations are another hotspot. The biodegradability of 2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid is under investigation, as regulatory bodies emphasize non-toxic chemical alternatives. Analytical methods like HPLC and LC-MS are routinely employed to quantify its presence in ecosystems, ensuring compliance with REACH and other global standards. This dual focus on functionality and safety reflects the compound's versatility.

In summary, 2-hydroxy-2-[1-(2-methoxy-5-methylphenyl)cyclopropyl]acetic acid represents a convergence of pharmaceutical innovation, material science, and environmental stewardship. Its multifaceted applications—from drug intermediates to green chemistry—position it as a compound of enduring relevance. As research progresses, its role in addressing challenges like drug resistance and sustainable manufacturing will likely expand, making it a subject of ongoing scientific inquiry.